Cas no 1442114-31-9 ((S)-3-Amino-2-(4-fluoro-phenyl)-propan-1-ol, hydrochloride)

(S)-3-Amino-2-(4-fluoro-phenyl)-propan-1-ol, hydrochloride structure
1442114-31-9 structure
Product Name:(S)-3-Amino-2-(4-fluoro-phenyl)-propan-1-ol, hydrochloride
CAS No:1442114-31-9
MF:C9H13ClFNO
MW:205.657025098801
CID:4700488
Update Time:2023-08-15

(S)-3-Amino-2-(4-fluoro-phenyl)-propan-1-ol, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-3-Amino-2-(4-fluoro-phenyl)-propan-1-ol, hydrochloride
    • (2S)-3-amino-2-(4-fluorophenyl)propan-1-ol hydrochloride
    • Inchi: 1S/C9H12FNO.ClH/c10-9-3-1-7(2-4-9)8(5-11)6-12;/h1-4,8,12H,5-6,11H2;1H/t8-;/m0./s1
    • InChI Key: FSZUYBZAYQGQDE-QRPNPIFTSA-N
    • SMILES: Cl.FC1C=CC(=CC=1)[C@H](CO)CN

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 124
  • Topological Polar Surface Area: 46.2
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